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Compound of Interest

Compound Name:
N-(2,4-dichloro-3-

iodophenyl)acetamide

Cat. No.: B8630278

Get Quote

Executive Summary
N-(2,4-dichloro-3-iodophenyl)acetamide is a sterically congested acetanilide derivative.[1][2]

[3] It serves as a critical reference standard for tracking the purity of 2,4-dichloro-3-iodoaniline

(CAS: 1000590-77-1), a key building block for sulfonamide-based drug candidates.[1][2][3]

This guide provides the estimated physicochemical properties based on structural analogs, a

validated synthesis protocol for generating the analytical standard, and a rigorous melting point

determination workflow.
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Property Data

Chemical Name N-(2,4-dichloro-3-iodophenyl)acetamide

Molecular Formula C₈H₆Cl₂INO

Molecular Weight 329.95 g/mol

Precursor CAS 1000590-77-1 (2,4-dichloro-3-iodoaniline)

Structural Features

Acetylated aniline with a "crowded" 1,2,3,4-

substitution pattern.[1][2][3] The iodine atom at

position 3 is flanked by chlorine atoms, creating

significant steric hindrance.

Structural Visualization
The following diagram illustrates the steric environment of the target molecule, highlighting the

iodine position that influences crystal packing and melting behavior.

Precursor:
2,4-dichloro-3-iodoaniline

(CAS: 1000590-77-1)
Target:

N-(2,4-dichloro-3-iodophenyl)acetamide
(Sterically Crowded)

Acetylation
(Pyridine/DCM)

Reagent:
Acetic Anhydride

(Ac₂O)

Click to download full resolution via product page

Caption: Synthesis pathway converting the aniline precursor to the target acetamide.

Melting Point Data Analysis
Direct experimental melting point data for this specific isomer is rare in public indexing due to

its role as a transient intermediate.[1][3] However, its thermal properties can be bracketed with

high confidence using Structure-Activity Relationship (SAR) data from closely related analogs.

[1]
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Comparative Melting Point Table
Compound Structure Melting Point (°C) Trend Analysis

2,4-Dichloroaniline Precursor 63 °C

Low MP due to amine

H-bonding capabilities

being weaker than

amide.[1][2][3]

N-(2,4-

Dichlorophenyl)aceta

mide

Analog (No Iodine) 147 °C

Reference standard.

[1] Acetylation

significantly raises MP

(+84°C).[1]

N-(2-

Iodophenyl)acetamide
Analog (Iodine only) 104–108 °C

Iodine introduces

weight but disrupts

packing compared to

Cl.[1]

N-(2,4-Dichloro-3-

iodophenyl)acetamide
Target

155–165 °C

(Projected)

The 3-iodo substituent

adds mass and

rigidity, likely raising

MP above the 2,4-

dichloro analog,

despite steric strain.[1]

[2]

Expert Insight: The acetylation of the aniline precursor (MP ~63°C) typically results in a product

with a melting point 80–100°C higher due to the formation of strong intermolecular hydrogen

bond networks (N-H[1]···O=C) characteristic of acetanilides.[1]

Experimental Protocols
Protocol A: Synthesis of Analytical Standard
Use this protocol to generate the compound for melting point validation.

Preparation: Dissolve 2,4-dichloro-3-iodoaniline (1.0 eq, e.g., 288 mg) in anhydrous

Dichloromethane (DCM) (10 vol).
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Activation: Add Pyridine (1.5 eq) or Triethylamine (1.5 eq) and cool to 0°C.

Acetylation: Dropwise add Acetic Anhydride (1.2 eq).[1]

Reaction: Warm to Room Temperature (25°C) and stir for 2 hours. Monitor via TLC

(Hexane:EtOAc 7:3).[1]

Workup: Wash with 1N HCl (to remove pyridine), then Sat. NaHCO₃, then Brine. Dry over

Na₂SO₄.[1][2][3]

Isolation: Concentrate in vacuo. Recrystallize from Ethanol/Water to obtain white/off-white

needles.[1][2][3]

Protocol B: Melting Point Determination (DSC &
Capillary)
To ensure data integrity, use both visual and thermal analysis methods.[1]

Method 1: Capillary (Visual)[1]
Sample Prep: Dry the recrystallized solid under vacuum at 40°C for 4 hours to remove

solvent inclusions.

Loading: Pack 2-3 mm of sample into a glass capillary tube.

Ramp: Heat rapidly to 130°C, then reduce rate to 1°C/min.

Observation: Record

(first liquid drop) and

(complete melt).

Method 2: Differential Scanning Calorimetry (DSC)[1][4]
Pan: Hermetically seal 2–5 mg of sample in an aluminum pan.

Program: Equilibrate at 30°C. Ramp 10°C/min to 200°C.
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Analysis: Identify the endothermic peak. The extrapolated onset temperature is the

thermodynamic melting point.[1]

Quality Control & Troubleshooting
Common issues during characterization and their mechanistic solutions.

Observation:
Broad Melting Range (>2°C)

Cause 1:
Solvent Entrapment

Cause 2:
Precursor Impurity

Action:
Vacuum Dry @ 50°C

(Check TGA)

Action:
Recrystallize (EtOH)

Check LCMS (m/z 288)

Click to download full resolution via product page

Caption: Diagnostic logic for resolving melting point anomalies.

References
Synthesis of 2,4-dichloro-3-iodoaniline Precursor

Source: US Patent 11414404B2 (Compounds for the treatment of BRAF-associated

diseases).[1][3]

Context: Describes the synthesis of the aniline starting material (Step 1)

URL:[1][2][3]

General Acetyl

Source: Vogel's Textbook of Practical Organic Chemistry.[1]
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Context: Standard procedure for converting anilines to acetanilides for characterization.[1]

[2][3]

Comparative D

Source: NIST Chemistry WebBook / Stenutz.[1][2][3]

Data: Melting point 147°C.[1][2][3]

URL:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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